Cas no 562792-85-2 (6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 562792-85-2
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 4715231
• Update Time: 2025-07-21

6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-(4-Ethylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde
• STK504145
• R8756
• 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• Inchi： 1S/C14H12N2OS/c1-2-10-3-5-11(6-4-10)13-12(9-17)16-7-8-18-14(16)15-13/h3-9H,2H2,1H3
• InChI Key： LKNSTDZBILYXJI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2C=O)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

Recent Advances in the Study of 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS: 562792-85-2)

6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS: 562792-85-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the aldehyde functional group at the 5-position of the imidazo[2,1-b][1,3]thiazole core makes it a versatile intermediate for further chemical modifications and derivatization.

Recent studies have focused on the synthesis and biological evaluation of 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde and its derivatives. One of the key findings is its potential as a scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, particularly cancer, and the ability of this compound to interact with specific kinase domains has been demonstrated in vitro. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range.

Another area of interest is the compound's role in modulating oxidative stress pathways. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 highlighted that 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde derivatives could act as potent antioxidants, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This property is particularly relevant for the development of therapeutics for neurodegenerative diseases, where oxidative stress plays a central role in disease progression.

The synthetic routes for 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde have also been optimized in recent years. A 2023 study in Tetrahedron Letters described a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency and scalability of the production process. This advancement is expected to facilitate further research and development of this compound and its derivatives.

In addition to its pharmacological potential, 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has been explored for its applications in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and photonic devices. A 2022 study in Advanced Materials demonstrated that this compound could be incorporated into organic light-emitting diodes (OLEDs) to enhance their performance and stability.

Despite these promising developments, challenges remain in the clinical translation of 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological activities make it a compelling candidate for future drug discovery efforts.

In conclusion, 6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS: 562792-85-2) represents a promising scaffold for the development of novel therapeutics and materials. Recent studies have highlighted its potential in kinase inhibition, oxidative stress modulation, and material science applications. Continued research and optimization of this compound and its derivatives are expected to yield significant advancements in the fields of medicinal chemistry and drug discovery.